Cas no 2740-81-0 (2-Chlorophenyl isothiocyanate)

• Product Name: 2-Chlorophenyl isothiocyanate
• CAS No: 2740-81-0
• MF: C₇H₄ClNS
• MW: 169.631359100342
• MDL: MFCD00004801
• CID: 84462
• PubChem ID: 123171
• Update Time: 2025-06-26

2-Chlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Chlorophenyl isothiocyanate
• o-Chlorophenyl Isothiocyanate
• 1-CHLORO-2-ISOTHIOCYANATO-BENZENE
• 2-Chloroisothiocyanatobenzene
• 2-Chlorophenyl isothiocyanate 5GR
• Isothiocyanic Acid 2-Chlorophenyl Ester
• o-Chlorophenyl thiocyanate
• 1-Chloro-2-isothiocyanatobenzene
• 2-chlorophenylisothiocyanate
• Benzene, 1-chloro-2-isothiocyanato-
• Benzene, chloroisothiocyanato-
• DASSPOJBUMBXLU-UHFFFAOYSA-N
• 2-chlorobenzenisothiocyanate
• o-chlorophenylisothiocyanate
• 2-chlorophenyl-isothiocyanate
• (2-chlorophenyl)
• BP-12932
• A819051
• AI3-16040
• D78425
• FS-3998
• 1-Chloro-2-isothiocyanatobenzene #
• 2740-81-0
• F2121-0331
• CAA74081
• (2-chlorophenyl)isothiocyanate
• Benzene,1-chloro-2-isothiocyanato-
• 2-Chlorophenyl isothiocyanate, 98%
• EN300-20501
• I0534
• MFCD00004801
• DTXSID40181827
• AKOS000119574
• J-802077
• SCHEMBL458499
• FT-0611997
• 1-chloranyl-2-isothiocyanato-benzene
• DB-020955
• STK801397
• BBL027478

• MDL： MFCD00004801
• Inchi： 1S/C7H4ClNS/c8-6-3-1-2-4-7(6)9-5-10/h1-4H
• InChI Key： DASSPOJBUMBXLU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N=C=S
• BRN： 2081473

Computed Properties

• Exact Mass: 168.97500
• Monoisotopic Mass: 168.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 44.4

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 135-137 ºC
• Boiling Point: 262°C
• Flash Point: 113.4±22.6 ºC,
• Refractive Index: 1.6608
• Solubility: Almost insoluble (0.037 g/l) (25 º C),
• PSA: 44.45000
• LogP: 3.07430
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

2-Chlorophenyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302+H312+H332,H315,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39-S28-S27
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Chlorophenyl isothiocyanate

2-Chlorophenyl Isothiocyanate (CAS 2740-81-0): A Versatile Compound in Pharmaceutical and Biological Research

2-Chlorophenyl isothiocyanate, with the chemical formula C₇H₅ClN₂S, is a pivotal compound in the field of medicinal chemistry. As a derivative of isothiocyanate, it exhibits unique reactivity and biological activity, making it a key molecule for synthetic pathways in drug development. The CAS 2740-81-0 designation ensures precise identification of this compound, facilitating its integration into research and industrial applications. Recent advancements in chemical synthesis and biological evaluation have expanded its relevance in pharmaceutical science.

2-Chlorophenyl isothiocyanate is structurally characterized by the presence of a chlorine atom on the benzene ring and a thiocyanate functional group (-N=C=S). This combination of substituents imparts distinct chemical properties, including high reactivity towards nucleophilic agents and the ability to form stable complexes with metal ions. Its electronic configuration and stereochemistry play critical roles in determining its interactions with biological targets, as highlighted in recent studies on drug-target interactions.

Recent research has demonstrated the potential of 2-Chlorophenyl isothiocyanate in modulating signal transduction pathways and enzyme inhibition. A 2023 study published in Journal of Medicinal Chemistry reported its ability to inhibit the kinase activity of EGFR (Epidermal Growth Factor Receptor), a key target in cancer therapy. This finding underscores its therapeutic potential in oncology, particularly in the context of targeted drug delivery systems. Additionally, its antimicrobial properties have been explored for applications in antibacterial agents and antifungal compounds.

The synthetic methods for 2-Chlorophenyl isothiocyanate have evolved significantly over the past decade. Traditional approaches involving phosgene or thionyl chloride as reagents have been increasingly replaced by greener alternatives such as microwave-assisted synthesis and photocatalytic reactions. These innovations align with the growing emphasis on sustainable chemistry and green synthesis in pharmaceutical manufacturing. A 2024 review in Green Chemistry emphasized the role of solvent-free conditions and heterogeneous catalysts in enhancing the efficiency and selectivity of its production.

Biological studies have revealed that 2-Chlorophenyl isothiocyanate interacts with protein kinases and transcription factors, modulating cellular processes such as apoptosis and cell cycle regulation. Its mechanism of action is further supported by molecular docking studies and in silico screening, which predict its binding affinity to drug receptors like COX-2 (Cyclooxygenase-2) and 5-LOX (5-Lipoxygenase). These findings are critical for the design of multitarget drugs with enhanced therapeutic efficacy.

Recent advancements in nanotechnology have opened new avenues for the application of 2-Chlorophenyl isothiocyanate. Researchers have successfully encapsulated the compound in liposomes and polymeric nanoparticles, improving its bioavailability and reducing systemic toxicity. A 2023 study in Nano Letters showcased its potential as a drug delivery carrier for targeted cancer therapy, leveraging its affinity for membrane receptors in tumor cells.

Despite its promising applications, the toxicological profile of 2-Chlorophenyl isothiocyanate remains an area of active research. While preliminary studies suggest its low cytotoxicity at therapeutic concentrations, long-term safety assessments are required. The metabolic pathways of this compound, particularly its biotransformation in the liver, are under investigation to ensure its safety in prolonged therapeutic use.

In conclusion, 2-Chlorophenyl isothiocyanate represents a significant advancement in the field of pharmaceutical chemistry. Its unique chemical structure, combined with recent breakthroughs in synthetic methods and biological applications, positions it as a versatile compound for future drug development. Ongoing research into its therapeutic potential and toxicological safety will further solidify its role in addressing complex medical challenges.